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Compound of Interest |

Compound Name: Tetraglycine hydroperiodide
CAS No.: 7097-60-1
Cat. No.: B15933695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tetraglycine hydroperiodide
(TGHP) for water disinfection studies. This document includes detailed information on its
mechanism of action, efficacy against various microorganisms, and standardized protocols for
conducting disinfection studies.

Introduction to Tetraglycine Hydroperiodide (TGHP)

Tetraglycine hydroperiodide is a chemical complex that serves as a stable, solid source of
iodine for water disinfection. It is commonly formulated into tablets for portable water
purification. When dissolved in water, TGHP releases free iodine (Iz) and hypoiodous acid
(HIO), which are potent germicidal agents.[1] These tablets are designed for ease of use in
emergency situations, for travelers, and in military field operations.[1][2]

The key advantages of TGHP tablets include their long shelf life when protected from moisture
and their effectiveness against a broad spectrum of waterborne pathogens, including bacteria
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and viruses.[3] However, its efficacy against certain protozoan cysts, particularly
Cryptosporidium, is limited.[4]

Mechanism of Action

The disinfection capability of Tetraglycine hydroperiodide is derived from the release of
iodine into the water. The process can be summarized as follows:

» Dissolution: The TGHP tablet dissolves in water, releasing the tetraglycine hydroperiodide
complex.

¢ Hydrolysis: The complex hydrolyzes to release elemental iodine (12).

o Equilibrium: The elemental iodine then equilibrates in the water to form hypoiodous acid
(HIO). Both 12 and HIO are the primary disinfecting species.[1]

o Cellular Inactivation: These iodine species are powerful oxidizing agents that readily
penetrate the cell walls of microorganisms. They disrupt essential proteins, nucleic acids,
and enzymes, leading to rapid inactivation and death of the pathogen.

The following diagram illustrates the proposed mechanism of action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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